![molecular formula C20H21NO3 B257221 1-[Benzyl(methyl)amino]propan-2-yl 1-benzofuran-2-carboxylate](/img/structure/B257221.png)
1-[Benzyl(methyl)amino]propan-2-yl 1-benzofuran-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[Benzyl(methyl)amino]propan-2-yl 1-benzofuran-2-carboxylate is a chemical compound that belongs to the benzofuran class of compounds. It has a molecular formula of C22H23NO3 and a molecular weight of 361.43 g/mol. This compound has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-[Benzyl(methyl)amino]propan-2-yl 1-benzofuran-2-carboxylate is not fully understood. However, it is believed to act on various molecular targets in the body such as ion channels, receptors, and enzymes. It has been shown to modulate the activity of voltage-gated sodium channels and GABA receptors, which are involved in pain perception and seizure control.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal models. It has been shown to reduce pain and inflammation in various pain models such as the formalin test and the carrageenan-induced paw edema model. It has also been shown to exhibit anticonvulsant effects in the pentylenetetrazol (PTZ)-induced seizure model.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[Benzyl(methyl)amino]propan-2-yl 1-benzofuran-2-carboxylate in lab experiments is its wide range of biological activities, which makes it a versatile tool for studying various physiological and pathological processes. However, one limitation is its potential toxicity, which requires careful handling and safety precautions.
Future Directions
There are several future directions for research on 1-[Benzyl(methyl)amino]propan-2-yl 1-benzofuran-2-carboxylate. One area of interest is its potential use as a therapeutic agent for pain and inflammation. Another area of interest is its potential use as a tool for studying the molecular mechanisms of pain and seizure control. Additionally, further research is needed to elucidate its mechanism of action and to optimize its pharmacological properties for clinical use.
Synthesis Methods
The synthesis of 1-[Benzyl(methyl)amino]propan-2-yl 1-benzofuran-2-carboxylate involves the reaction of benzylamine and 2-(1-benzofuran-2-yl)acetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature or under reflux conditions. The product is obtained after purification by column chromatography or recrystallization.
Scientific Research Applications
1-[Benzyl(methyl)amino]propan-2-yl 1-benzofuran-2-carboxylate has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit a range of biological activities such as analgesic, anti-inflammatory, and anticonvulsant effects.
properties
Molecular Formula |
C20H21NO3 |
---|---|
Molecular Weight |
323.4 g/mol |
IUPAC Name |
1-[benzyl(methyl)amino]propan-2-yl 1-benzofuran-2-carboxylate |
InChI |
InChI=1S/C20H21NO3/c1-15(13-21(2)14-16-8-4-3-5-9-16)23-20(22)19-12-17-10-6-7-11-18(17)24-19/h3-12,15H,13-14H2,1-2H3 |
InChI Key |
LSYYJHKULOPOHB-UHFFFAOYSA-N |
SMILES |
CC(CN(C)CC1=CC=CC=C1)OC(=O)C2=CC3=CC=CC=C3O2 |
Canonical SMILES |
CC(CN(C)CC1=CC=CC=C1)OC(=O)C2=CC3=CC=CC=C3O2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.